Cas no 88978-49-8 (1,2-Benzenediol, 3,6-bis(2-benzoxazolyl)-)

• Product name: 1,2-Benzenediol, 3,6-bis(2-benzoxazolyl)-
• CAS No: 88978-49-8
• MF: C₂₀H₁₂N₂O₄
• MW: 344.32028
• CID: 617250
• PubChem ID: 136235910

1,2-Benzenediol, 3,6-bis(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,6-bis(2-benzoxazolyl)-
• 3,6-bis(3H-1,3-benzoxazol-2-ylidene)cyclohex-4-ene-1,2-dione
• 3,6-Bis(1,3-benzoxazol-2(3H)-ylidene)cyclohex-4-ene-1,2-dione
• 88978-49-8
• DTXSID00751040

• Inchi： InChI=1S/C20H12N2O4/c23-17-11(19-21-13-5-1-3-7-15(13)25-19)9-10-12(18(17)24)20-22-14-6-2-4-8-16(14)26-20/h1-10,23-24H
• InChI Key： DMZTUZLOEVIZMH-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C(O2)C3=C(C(=C(C=C3)C4=NC5=CC=CC=C5O4)O)O

Computed Properties

• Exact Mass: 344.07970687g/mol
• Monoisotopic Mass: 344.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.5Ų